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Introduction

Soluble epoxide hydrolase (sEH) is a critical enzyme in the metabolism of endogenous
signaling lipids, primarily the epoxyeicosatrienoic acids (EETs). EETs, generated from
arachidonic acid by cytochrome P450 epoxygenases, possess potent anti-inflammatory,
vasodilatory, and analgesic properties.[1][2] The enzyme SEH hydrolyzes these beneficial EETs
to their less active corresponding diols, the dihydroxyeicosatrienoic acids (DHETS), thus
diminishing their protective effects.[3] Inhibition of SEH has emerged as a promising therapeutic
strategy for a range of conditions, including hypertension, inflammation, and pain, by stabilizing
and increasing the endogenous levels of EETs.[3][4]

N-Benzyllinoleamide is a naturally occurring macamide found in Lepidium meyenii (Maca) that
has been identified as a potent inhibitor of soluble epoxide hydrolase. This document provides
detailed application notes and protocols for the use of N-Benzyllinoleamide in sEH inhibition
assays, intended for researchers, scientists, and professionals in the field of drug development.

Data Presentation

The inhibitory potency of N-Benzyllinoleamide against soluble epoxide hydrolase has been
guantified across different species. The following table summarizes the half-maximal inhibitory
concentration (IC50) values, providing a clear comparison of its efficacy.
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Enzyme Source IC50 (nM)
Human sEH 20 - 300
Mouse sEH 20 - 300
Rat sEH 20 - 300

Table 1: Inhibitory Potency (IC50) of N-Benzyllinoleamide against soluble epoxide hydrolase
(seH) from different species. Data sourced from Singh et al., 2020.

Signaling Pathway

The inhibition of soluble epoxide hydrolase by N-Benzyllinoleamide directly impacts the
arachidonic acid cascade. By blocking sEH, N-Benzyllinoleamide prevents the degradation of
EETs, thereby enhancing their beneficial downstream effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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